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For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of Diarylide Yellow
pigments, a significant class of synthetic organic pigments. The guide details their classification
according to the Colour Index system, presents their key performance characteristics in a
comparative format, and outlines the standardized experimental protocols used for their
evaluation. This document is intended to serve as a valuable resource for professionals in
research and development who require a deep understanding of these materials for their
applications.

Introduction to Diarylide Yellow Pigments

Diarylide Yellow pigments are a class of organic compounds widely used as colorants in
various applications, including inks, coatings, plastics, and textiles.[1] They are characterized
by the presence of two azo groups in their chemical structure, which are formed through the
coupling of a doubly diazotized aromatic diamine (often a derivative of benzidine) with two
molecules of an acetoacetanilide derivative.[1][2] The specific substituents on both the diamine
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and the acetoacetanilide components allow for the synthesis of a range of yellow shades, from
greenish to reddish tones.[1] These pigments are known for their good color strength and
solvent fastness, though their lightfastness can vary.[2]

Classification and Colour Index

Diarylide Yellow pigments are classified within the Colour Index (CI) system, a standardized
method for identifying colorants. Each pigment is assigned a Cl Generic Name (e.g., Pigment
Yellow 12) and a CI Constitution Number. The following table provides a classification of
several common Diarylide Yellow pigments.

] Common Cl Constitution

Cl Generic Name CAS Number
Name/Acronym Number

Pigment Yellow 12 Benzidine Yellow G 21090 6358-85-6

) Diarylide Yellow

Pigment Yellow 13 21100 5102-83-0
AAMX

Pigment Yellow 14 Diarylide Yellow AAOT 21095 5468-75-7

Pigment Yellow 17 Diarylide Yellow 17 21105 4531-49-1

Pigment Yellow 81 Diarylide Yellow 81 21127 22094-93-5

Pigment Yellow 83 Diarylide Yellow HR 21108 5567-15-7

Quantitative Performance Data

The performance of Diarylide Yellow pigments is crucial for their application. The following
tables summarize key quantitative data for several common Diarylide Yellows, allowing for
easy comparison.

Physical and Chemical Properties

© 2026 BenchChem. All rights reserved. 2/7 Tech Support


https://en.wikipedia.org/wiki/Diarylide_pigment
https://www.researchgate.net/publication/222851748_The_crystal_and_molecular_structures_of_three_diarylide_yellow_pigments_C_I_Pigments_Yellow_13_14_and_63
https://www.benchchem.com/product/b1668936/docs?utm_src=pdf-body#a-technical-guide-to-diarylide-yellow-pigments-classification-properties-and-experimental-analysis
https://www.benchchem.com/product/b1668936/docs?utm_src=pdf-body#a-technical-guide-to-diarylide-yellow-pigments-classification-properties-and-experimental-analysis
https://www.benchchem.com/product/b1668936/docs?utm_src=pdf-body#a-technical-guide-to-diarylide-yellow-pigments-classification-properties-and-experimental-analysis
https://www.benchchem.com/product/b1668936/docs?utm_src=pdf-body#a-technical-guide-to-diarylide-yellow-pigments-classification-properties-and-experimental-analysis
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668936?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE

Foundational & Exploratory
Check Availability & Pricing

Cl Generic Name Density (g/lcm3) Oil Absorption ( g/100g )
Pigment Yellow 12 ~1.4 40-50
Pigment Yellow 13 ~1.5 30-50
Pigment Yellow 14 ~1.6 35-45
Pigment Yellow 83 1.2-1.5 40-90

Fastness Properties

Lightfastness is rated on the Blue Wool Scale from 1 to 8, where 1 indicates very poor

lightfastness and 8 indicates excellent lightfastness.[3][4][5] Heat and chemical resistance are

typically rated on a scale of 1 to 5, where 1 is poor and 5 is excellent.[6][7]

Heat

Lightfastne

Cl Generic ] Water Acid Alkali
Resistance ss (Full . . .
Name Resistance Resistance Resistance
(°C) Shade)
Pigment
160 3 5 4-5 4
Yellow 12
Pigment
180 4 4-5 5 5
Yellow 13
Pigment
180 3-4 5 4-5 4-5
Yellow 14
Pigment
200 5-6 5 5 5
Yellow 83

Experimental Protocols

The characterization and performance evaluation of Diarylide Yellow pigments are conducted

using standardized experimental protocols.

Lightfastness Testing (ASTM D4303)
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The lightfastness of pigments is determined according to ASTM D4303, "Standard Test
Methods for Lightfastness of Colorants Used in Artists' Materials."[8][9][10][11]

o Objective: To simulate the effects of long-term indoor illumination on the color stability of the
pigment.

o Methodology:

o Specimen Preparation: The pigment is dispersed in a suitable binder and applied to a
substrate. A portion of the specimen is shielded from light to serve as a reference.

o Exposure: The specimens are exposed to a controlled light source. ASTM D4303 outlines
several methods, including:

» Method A & B: Exposure to natural daylight filtered through window glass in specific
locations (e.g., southern Florida or Arizona).[8][9][10]

» Method C & D: Exposure in a xenon-arc apparatus that simulates daylight filtered
through window glass, with or without humidity control.[8][9][10]

o Evaluation: The color change between the exposed and unexposed portions of the
specimen is measured using a spectrophotometer or colorimeter. The color difference is
calculated using the CIE 1976 Lab* color difference equation (AE*).[8][9][10] The
lightfastness is then rated based on the magnitude of this color change, often correlated to
the Blue Wool Scale.

Chemical Resistance Testing (ISO 2812)

The resistance of pigments to various liquids is evaluated based on methods described in ISO
2812, "Paints and varnishes — Determination of resistance to liquids."[12][13][14][15]

o Objective: To assess the effect of chemicals on the pigment's color and the integrity of the
coating.

» Methodology: ISO 2812 specifies several methods, including:

o Method 1: Immersion in liquids other than water: A coated test panel is fully or partially
immersed in the test liquid for a specified duration and at a defined temperature.[12][13]

© 2026 BenchChem. All rights reserved. 417 Tech Support


https://standards.iteh.ai/catalog/standards/astm/5583222d-1942-44db-97db-f362f9366743/astm-d4303-06
https://standards.globalspec.com/std/3839864/astm-d4303-10
https://store.astm.org/d4303-10r22.html
https://www.micomlab.com/micom-testing/astm-d4303/
https://standards.iteh.ai/catalog/standards/astm/5583222d-1942-44db-97db-f362f9366743/astm-d4303-06
https://standards.globalspec.com/std/3839864/astm-d4303-10
https://store.astm.org/d4303-10r22.html
https://standards.iteh.ai/catalog/standards/astm/5583222d-1942-44db-97db-f362f9366743/astm-d4303-06
https://standards.globalspec.com/std/3839864/astm-d4303-10
https://store.astm.org/d4303-10r22.html
https://standards.iteh.ai/catalog/standards/astm/5583222d-1942-44db-97db-f362f9366743/astm-d4303-06
https://standards.globalspec.com/std/3839864/astm-d4303-10
https://store.astm.org/d4303-10r22.html
https://www.element.com/materials-testing-services/surface-and-coatings-testing-services/coatings-chemical-resistance-testing
https://knowledge.bsigroup.com/products/paints-and-varnishes-determination-of-resistance-to-liquids-immersion-in-liquids-other-than-water
https://industrialphysics.com/standards/iso-2812/
https://www.testinglab.com/iso-2812-resistance-to-liquids-testing-of-coatings
https://www.element.com/materials-testing-services/surface-and-coatings-testing-services/coatings-chemical-resistance-testing
https://knowledge.bsigroup.com/products/paints-and-varnishes-determination-of-resistance-to-liquids-immersion-in-liquids-other-than-water
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1668936?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

[14]

o Method 2: Using an absorbent medium: A pad soaked in the test liquid is placed on the
coated surface.

o Spotting methods: A drop of the test liquid is placed on the coating.[16]

o Evaluation: After the exposure period, the coating is examined for any changes, such as
discoloration, blistering, softening, or loss of adhesion. The degree of change isratedona 1
to 5 scale.

Mandatory Visualizations
Pigment Characterization Workflow

The following diagram illustrates a typical workflow for the characterization of Diarylide Yellow
pigments, from synthesis to performance evaluation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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